Cas no 911426-06-7 (Benzenemethanamine, 3,5-dibromo-a-methyl-, (aR)-)
911426-06-7 structure
Product Name:Benzenemethanamine, 3,5-dibromo-a-methyl-, (aR)-
CAS No:911426-06-7
MF:C8H9Br2N
MW:278.971760511398
CID:803219
PubChem ID:69210862
Update Time:2023-10-31
Benzenemethanamine, 3,5-dibromo-a-methyl-, (aR)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 3,5-dibromo-a-methyl-, (aR)-
- BENZENEMETHANAMINE, 3,5-DIBROMO-Α-METHYL-, (ΑR)-
- (R)-1-(3,5-Dibromophenyl)ethan-1-amine
- SCHEMBL4837352
- 911426-06-7
- (aR)-3,5-Dibromo-a-methyl-benzenemethanamine
- Benzenemethanamine, 3,5-dibromo--methyl-, (R)-
- Benzenemethanamine,3,5-dibromo-a-methyl-,(aR)-
-
- Inchi: 1S/C8H9Br2N/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5H,11H2,1H3/t5-/m1/s1
- InChI Key: DWZJEVRHNGHMTL-RXMQYKEDSA-N
- SMILES: BrC1C=C(C=C(C=1)[C@@H](C)N)Br
Computed Properties
- Exact Mass: 278.90813g/mol
- Monoisotopic Mass: 276.91017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
Benzenemethanamine, 3,5-dibromo-a-methyl-, (aR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY383388-1g |
(R)-1-(3,5-Dibromophenyl)ethanamine |
911426-06-7 | ≥95% | 1g |
¥12420.00 | 2025-04-12 |
Benzenemethanamine, 3,5-dibromo-a-methyl-, (aR)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
911426-06-7 (Benzenemethanamine, 3,5-dibromo-a-methyl-, (aR)-) Related Products
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- 74877-08-0(1-(3-Bromophenyl)ethanamine)
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- 27298-97-1((S)-(-)-1-(4-Bromophenyl)ethylamine)
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- 84499-77-4((S)-1-(4-Bromophenyl)ethanamine hydrochloride)
- 45791-36-4((R)-(+)-1-(4-Bromophenyl)ethylamine)
- 911426-09-0(Benzenemethanamine, 3,5-dibromo-a-methyl-, (aS)-)
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